Cas no 2138408-34-9 (2,5-dimethyl-4-(1-methyl-1H-imidazol-5-yl)thiophene-3-sulfonamide)

• Product Name: 2,5-dimethyl-4-(1-methyl-1H-imidazol-5-yl)thiophene-3-sulfonamide
• CAS No: 2138408-34-9
• MF: C₁₀H₁₃N₃O₂S₂
• MW: 271.359119176865
• CID: 6560760
• PubChem ID: 165750576
• Update Time: 2025-07-02

2,5-dimethyl-4-(1-methyl-1H-imidazol-5-yl)thiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4-(1-methyl-1H-imidazol-5-yl)thiophene-3-sulfonamide
• 2138408-34-9
• EN300-743456

• Inchi： 1S/C10H13N3O2S2/c1-6-9(8-4-12-5-13(8)3)10(7(2)16-6)17(11,14)15/h4-5H,1-3H3,(H2,11,14,15)
• InChI Key： FZHLFAVSVLJZGK-UHFFFAOYSA-N
• SMILES： S(C1=C(C)SC(C)=C1C1=CN=CN1C)(N)(=O)=O

Computed Properties

• Exact Mass: 271.04491901g/mol
• Monoisotopic Mass: 271.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 115Ų

Additional information on 2,5-dimethyl-4-(1-methyl-1H-imidazol-5-yl)thiophene-3-sulfonamide

Comprehensive Overview of 2,5-dimethyl-4-(1-methyl-1H-imidazol-5-yl)thiophene-3-sulfonamide (CAS No. 2138408-34-9)

The compound 2,5-dimethyl-4-(1-methyl-1H-imidazol-5-yl)thiophene-3-sulfonamide, identified by its CAS No. 2138408-34-9, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a thiophene core substituted with a methyl-imidazole moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive compounds. The presence of both sulfonamide and heterocyclic groups enhances its binding affinity to biological targets, a feature often explored in drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, with 2,5-dimethyl-4-(1-methyl-1H-imidazol-5-yl)thiophene-3-sulfonamide being no exception. Its molecular weight and lipophilicity align well with the Lipinski's Rule of Five, a key criterion for drug-likeness. This has led to increased searches for "sulfonamide-based drug candidates" and "imidazole-thiophene hybrids" in scientific databases. The compound's synthetic accessibility further adds to its appeal, as it can be efficiently produced using modern organic synthesis techniques such as cross-coupling reactions or microwave-assisted synthesis.

The pharmacokinetic properties of CAS No. 2138408-34-9 are another area of active investigation. Preliminary studies suggest moderate metabolic stability and oral bioavailability, though further ADME (Absorption, Distribution, Metabolism, Excretion) profiling is required. These characteristics are critical for researchers exploring "lead optimization" or "preclinical development" of similar compounds. Additionally, its potential selectivity toward specific biological pathways has sparked interest in personalized medicine, a trending topic in the era of precision healthcare.

From a chemical synthesis perspective, 2,5-dimethyl-4-(1-methyl-1H-imidazol-5-yl)thiophene-3-sulfonamide offers versatility. Its thiophene sulfonamide scaffold is amenable to further functionalization, enabling the creation of analog libraries for structure-activity relationship (SAR) studies. This aligns with the growing focus on "fragment-based drug design" and "computational chemistry" in modern research. The compound's crystallinity and solubility profiles also make it suitable for X-ray diffraction analysis, aiding in target identification efforts.

Environmental and green chemistry considerations are increasingly relevant in compound development. CAS No. 2138408-34-9 can be synthesized using eco-friendly catalysts or solvent-free conditions, addressing the demand for "sustainable synthetic routes." This aspect resonates with industries aiming to reduce carbon footprints while maintaining high-yield production. Such innovations are frequently searched in contexts like "green pharmaceutical manufacturing" or "benign by design" methodologies.

In summary, 2,5-dimethyl-4-(1-methyl-1H-imidazol-5-yl)thiophene-3-sulfonamide represents a multifaceted compound with broad applicability. Its structural features, drug-like properties, and synthetic flexibility position it as a valuable entity in both academic and industrial settings. As research progresses, this molecule may unlock new avenues in therapeutic development and material science, reinforcing its importance in contemporary chemistry.